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Compound of Interest

DIETHYLENE GLYCOL ETHYL
PENTYL ETHER

Cat. No.: B579879

Compound Name:

A note on chemical nomenclature: The term "DIETHYLENE GLYCOL ETHYL PENTYL
ETHER" is not a standard chemical name and does not correspond to a readily identifiable,
single chemical substance in major databases. There is ambiguity as to whether this refers to a
diethylene glycol molecule with both an ethyl and a pentyl ether group, or a mixture. A search
for this name leads to a CAS number 18854-46-1, which appears to be erroneously associated
with a mixture of 1-ethoxypentane and diethylene glycol[1].

Given this ambiguity, this guide will focus on the physical properties of closely related and well-
characterized diethylene glycol alkyl ethers. This comparative approach will provide
researchers, scientists, and drug development professionals with a valuable dataset for
understanding the structure-property relationships within this class of compounds and for
estimating the properties of the intended, albeit ambiguously named, substance. The most
probable intended structure is that of a diethylene glycol molecule etherified with one ethyl
group and one pentyl group.

Comparative Physical Properties of Diethylene Glycol
Alkyl Ethers

The following table summarizes key physical properties of a series of diethylene glycol alkyl
ethers. These compounds share the same diethylene glycol backbone but differ in their alkyl
ether substituents. This allows for a systematic comparison of how the size of the alkyl group
influences the physical properties.
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Diethylene Diethylene Diethylene Diethylene Diethylene
Glycol Glycol Glycol Glycol Glycol
Property .
Monoethyl Diethyl Monobutyl Monopentyl Monohexyl
Ether Ether Ether Ether Ether
18912-81-
CAS Number 111-90-0[2] 112-36-7[3] 112-34-5 714] 112-59-4[5]
Molecular
C6H1403|2] C8H1803[6] C8H1803 C9H2003 C10H2203[5]
Formula
Molecular
Weight ( 134.17[2] 162.23[6][7] 162.23 176.25 190.28[5]
g/mol)
Colorless, Clear,
slightly colorless Colorless Water-white
Appearance . . Lo - -
viscous viscous liquid liquid[5]
liquid[2] liquid[6][7]
Boiling Point 180 - 190[8]
202[2] 231 - 259
Q) [9]
Melting Point
. -80[10] -44.3[9] -68 - -45
4
Density 0.999 @ 0.909 @ 0.954 @ 0.935 @
(g/mL) 25°C[2] 25°C[8] 20°C 20°C
_ , 3.85@ 8.6 @
Viscosity (cP) - 6.47 @ 20°C -
20°C[11] 20°C[5]
Solubility in o 17,000 mg/L
Miscible[2] Soluble[9] Soluble -
Water @ 20°C[5]
Vapor
012 @ 0.48 @ <0.01 @
Pressure 0.02 @ 20°C -
20°CJ[10] 20°CI[9] 20°C
(mmHg)
Refractive
27[2] 1.412[8] 1.432 - 1.434
Index (n20/D)
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Experimental Protocols

Detailed experimental protocols for "DIETHYLENE GLYCOL ETHYL PENTYL ETHER" are not
available due to the ambiguity of the substance. However, the following are general and widely
accepted methodologies for determining the key physical properties of liquid chemicals, such
as glycol ethers.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Methodology: Distillation Method[12]

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a receiving flask.

o Sample Preparation: The liquid sample (at least 5 mL) is placed in the distilling flask along
with a few boiling chips or a magnetic stir bar to ensure smooth boiling.[12]

e Heating: The flask is heated gently.

o Temperature Measurement: The thermometer is positioned so that the top of the bulb is level
with the side arm of the distilling head. This ensures that the thermometer measures the
temperature of the vapor that is in equilibrium with the boiling liquid.

» Data Recording: The temperature is recorded when it stabilizes during the distillation of the
bulk of the liquid. The atmospheric pressure should also be recorded as the boiling point is
pressure-dependent.[12]

Alternative Methodology: Thiele Tube Method[12] For smaller sample sizes, a Thiele tube can

be used. A small amount of the liquid is placed in a fusion tube, and a capillary tube (sealed at
one end) is inverted and placed inside. The setup is attached to a thermometer and heated in

the Thiele tube. The boiling point is the temperature at which a rapid and continuous stream of
bubbles emerges from the capillary tube.[12]

Measurement of Density
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Density is the mass per unit volume of a substance.

Methodology: Using a Graduated Cylinder and Balance[13][14]

Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is measured using an
analytical balance.[14]

e Volume Measurement: A known volume of the liquid is carefully added to the graduated
cylinder. The volume is read from the bottom of the meniscus.[14]

e Mass of Cylinder and Liquid: The mass of the graduated cylinder containing the liquid is
measured.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder. The density is then calculated by dividing the mass of the liquid by its volume.[15]

Methodology: Using a Vibrating Tube Densimeter[16][17][18] For higher precision, a vibrating
tube densimeter is used. The instrument measures the oscillation frequency of a U-shaped
tube filled with the sample. The density is calculated from the oscillation period, which is
directly related to the mass and, therefore, the density of the liquid in the tube. The temperature
is precisely controlled during the measurement.[16][17][18]

Determination of Viscosity

Viscosity is a measure of a fluid's resistance to flow.
Methodology: Capillary Viscometer (e.g., Ubbelohde type)[16][17]
» Viscometer Preparation: A clean, dry capillary viscometer is filled with the sample liquid.

o Temperature Control: The viscometer is placed in a constant temperature bath until the
sample reaches thermal equilibrium.[16]

e Flow Time Measurement: The liquid is drawn up one arm of the viscometer by suction, and
the time it takes for the liquid to flow between two marked points on the capillary is measured
accurately.[16]
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o Calculation: The kinematic viscosity is calculated from the flow time and the viscometer
constant. The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the
density of the liquid at the same temperature.

Assessment of Solubility

Solubility is the ability of a substance (solute) to dissolve in a solvent.

Methodology: Visual Observation

Sample Preparation: A measured amount of the solute (the glycol ether) is added to a known
volume of the solvent (e.g., water) in a test tube or beaker at a specific temperature.

e Mixing: The mixture is agitated (e.g., by stirring or shaking) for a sufficient period to ensure
that equilibrium is reached.

o Observation: The mixture is then observed to see if the solute has completely dissolved to
form a clear, homogeneous solution. Ethers are generally soluble in water if they can form
hydrogen bonds.[19]

o Quantification: To determine the extent of solubility, incremental amounts of the solute are
added until saturation is reached (i.e., no more solute dissolves, and a separate phase
appears). The solubility is then expressed as the mass or volume of solute per unit mass or
volume of the solvent.

Visualizations
Molecular Structure of Diethylene Glycol Ethyl Pentyl
Ether

The following diagram illustrates the likely molecular structure of "Diethylene Glycol Ethyl
Pentyl Ether,” which consists of a central diethylene glycol unit with an ethyl group and a
pentyl group attached to the terminal oxygen atoms.

Caption: Molecular structure of Diethylene Glycol Ethyl Pentyl Ether.

Relationship of Physical Properties
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The following diagram illustrates the logical relationship between the fundamental properties of
a chemical substance and its derived physical characteristics.

Transport Properties Optical Propertie

N

Boiling Point Melting Point Vapor Pressure Density Viscosity Solubility Refractive Index Appearance

Click to download full resolution via product page

Caption: Classification of key physical properties for a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. DIETHYLENE GLYCOL ETHYL ETHER - Ataman Kimya [atamanchemicals.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. pharmaffiliates.com [pharmaffiliates.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b579879?utm_src=pdf-body-img
https://www.benchchem.com/product/b579879?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/de/diethylene-glycol-ethyl-pentyl-dic365677.html
https://www.atamanchemicals.com/diethylene-glycol-ethyl-ether_u27886/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17478~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:37:22~~Diethylene%20glycol%20diethyl%20ether~~
https://www.pharmaffiliates.com/en/18912-81-7-diethylene-glycol-monopentyl-ether-pa2702592.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. Diethylene glycol monohexyl ether | CLOH2203 | CID 8199 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Diethylene glycol diethyl ether | CBH1803 | CID 8179 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. DIETHYLENE GLYCOL DIETHYL ETHER | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

8. DIETHYLENE GLYCOL DIETHYL ETHER - Ataman Kimya [atamanchemicals.com]
9. fishersci.com [fishersci.com]

10. embibe.com [embibe.com]

11. meglobal.biz [meglobal.biz]

12. chem.libretexts.org [chem.libretexts.org]

13. Measuring density | Class experiment | RSC Education [edu.rsc.org]

14. chem.libretexts.org [chem.libretexts.org]

15. homesciencetools.com [homesciencetools.com]

16. pubs.acs.org [pubs.acs.org]

17. Densities and viscosities of seven glycol ethers from 288.15 K to 343.15 K
[hero.epa.gov]

18. researchgate.net [researchgate.net]
19. byjus.com [byjus.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Diethylene Glycol Ethers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579879#diethylene-glycol-ethyl-pentyl-ether-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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